N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(4-methylphenyl)methyl]-3-[(2-thiophen-2-ylacetyl)amino]thiourea
• InChI: InChI=1S/C15H17N3OS2/c1-11-4-6-12(7-5-11)10-16-15(20)18-17-14(19)9-13-3-2-8-21-13/h2-8H,9-10H2,1H3,(H,17,19)(H2,16,18,20)
• InChI Key: IHJFJUVQDUUQMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=S)NNC(=O)CC2=CC=CS2
• Molecular Formula: C15H17N3OS2
• Molecular Weight: 319.4 g/mol

Description

N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide, also known as MTAAH, is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in inflammation. N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), which is a transcription factor involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer effects. It has also been shown to have hypoglycemic effects, which may be beneficial in the treatment of diabetes. N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been shown to reduce the levels of various pro-inflammatory cytokines, including interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide in lab experiments is its potential therapeutic applications. N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been shown to have anticancer, anti-inflammatory, and antioxidant properties, which may be beneficial in the treatment of various diseases. However, one limitation of using N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide in humans.

Future Directions

There are several future directions for the research on N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and diabetes. Another direction is to study the safety and toxicity of N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide in humans. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide and its effects on various signaling pathways and enzymes.

Scientific Research Applications

N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been studied for its potential use as a therapeutic agent for various diseases, including cancer and diabetes. In cancer research, N-(4-methylbenzyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of diabetes.